Cas no 2172133-43-4 (3-3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid)
3-3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid
- EN300-1451535
- 3-[3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoic acid
- 2172133-43-4
-
- Inchi: 1S/C13H21N3O3/c1-8-5-9(2)7-13(14,6-8)12-15-10(19-16-12)3-4-11(17)18/h8-9H,3-7,14H2,1-2H3,(H,17,18)
- InChI Key: MVBPPYZXCZHTOT-UHFFFAOYSA-N
- SMILES: O1C(CCC(=O)O)=NC(C2(CC(C)CC(C)C2)N)=N1
Computed Properties
- Exact Mass: 267.15829154g/mol
- Monoisotopic Mass: 267.15829154g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 102Ų
3-3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1451535-1.0g |
3-[3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
2172133-43-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1451535-50mg |
3-[3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
2172133-43-4 | 50mg |
$612.0 | 2023-09-29 | ||
| Enamine | EN300-1451535-100mg |
3-[3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
2172133-43-4 | 100mg |
$640.0 | 2023-09-29 | ||
| Enamine | EN300-1451535-250mg |
3-[3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
2172133-43-4 | 250mg |
$670.0 | 2023-09-29 | ||
| Enamine | EN300-1451535-500mg |
3-[3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
2172133-43-4 | 500mg |
$699.0 | 2023-09-29 | ||
| Enamine | EN300-1451535-1000mg |
3-[3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
2172133-43-4 | 1000mg |
$728.0 | 2023-09-29 | ||
| Enamine | EN300-1451535-2500mg |
3-[3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
2172133-43-4 | 2500mg |
$1428.0 | 2023-09-29 | ||
| Enamine | EN300-1451535-5000mg |
3-[3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
2172133-43-4 | 5000mg |
$2110.0 | 2023-09-29 | ||
| Enamine | EN300-1451535-10000mg |
3-[3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
2172133-43-4 | 10000mg |
$3131.0 | 2023-09-29 |
3-3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 3-3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid
Introduction to 3-3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid (CAS No. 2172133-43-4)
3-3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid, identified by the chemical identifier CAS No. 2172133-43-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a unique structural motif that combines a 1,2,4-oxadiazole core with a propanoic acid side chain substituted with a 1-amino-3,5-dimethylcyclohexyl group. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and material science applications.
The 1,2,4-oxadiazole scaffold is a well-documented heterocyclic system known for its broad spectrum of biological activities. This motif has been extensively studied due to its ability to act as a pharmacophore in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer agents. The oxadiazole ring contributes to the compound's stability and reactivity, enabling diverse chemical modifications that can fine-tune its biological profile.
Furthermore, the propanoic acid moiety in the molecular structure suggests potential for further derivatization, such as esterification or amidation, which could enhance solubility or target specificity. The 1-amino-3,5-dimethylcyclohexyl substituent adds complexity to the molecule by introducing steric hindrance and potential hydrogen bonding capabilities. This group may influence the compound's binding affinity to biological targets by modulating its conformational flexibility.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of such compounds with biological receptors more accurately. The structural features of 3-3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid make it an attractive candidate for virtual screening campaigns aimed at identifying novel drug candidates. The combination of the 1,2,4-oxadiazole core and the bulky side chain provides a balance between rigidity and flexibility, which is often crucial for effective receptor binding.
In vitro studies have begun to explore the potential pharmacological effects of this compound. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in human diseases. For instance, the 1-amino group could serve as a hydrogen bond acceptor or donor, enhancing interactions with target proteins. Meanwhile, the dimethylcyclohexyl moiety may contribute to membrane permeability and metabolic stability.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include cyclocondensation reactions to form the 1,2,4-oxadiazole ring, followed by functional group transformations to introduce the propanoic acid and 1-amino-3,5-dimethylcyclohexyl substituents. Advances in green chemistry principles have also been applied to develop more sustainable synthetic routes for this type of heterocyclic compound.
One of the most promising applications of 3-3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid lies in its potential use as an intermediate in the development of novel therapeutics. Researchers are particularly interested in its ability to modulate pathways associated with inflammation and oxidative stress. The structural similarity of this compound to known bioactive molecules suggests that it may serve as a scaffold for designing next-generation drugs with improved efficacy and reduced side effects.
The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations have been used to analyze how this compound might interact with biological targets at an atomic level. These studies provide critical insights into binding affinities and kinetic properties that are essential for rational drug design. By leveraging machine learning algorithms trained on large datasets of bioactive compounds, 3-(1-amino)-5-methylcyclohexyl-substituted oxadiazoles like this one can be rapidly screened for their potential therapeutic value.
Future research directions may include exploring derivatives of this compound that exhibit enhanced pharmacological properties. For example, modifications such as halogenation or alkylation could alter its reactivity while maintaining its core structural framework. Additionally, investigating its behavior in vivo will be crucial for assessing its suitability as a lead compound for drug development programs.
The growing interest in heterocyclic compounds like 1-(aminoalkyl)cycloalkyl-substituted oxadiazoles underscores their versatility as building blocks for medicinal chemistry applications.* This trend reflects broader efforts within academia and industry* toward discovering innovative treatments* through targeted molecular design.* As our understanding* advances,* compounds such as *this one* will continue*to play* an important role*in shaping*the future*of pharmaceutical innovation.*
2172133-43-4 (3-3-(1-amino-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)